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Compound of Interest

Compound Name: tert-Butylcyclopentane

Cat. No.: B16133621

Get Quote

This technical guide provides a comprehensive overview of the chemical properties and

structure of tert-Butylcyclopentane. It is intended for researchers, scientists, and

professionals in drug development and chemical synthesis who require detailed information on

this compound. The guide summarizes key quantitative data, outlines experimental

methodologies for related compounds, and visualizes synthetic pathways.

Chemical Structure and Identifiers
tert-Butylcyclopentane is a saturated cycloalkane. The structure consists of a five-membered

cyclopentane ring substituted with a bulky tert-butyl group.

IUPAC Name: tert-butylcyclopentane[1]

Synonyms: (1,1-Dimethylethyl)cyclopentane, t-butylcyclopentane[1][2][3]

CAS Number: 3875-52-3[2][3]

Molecular Formula: C₉H₁₈[1][2][3]
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SMILES: CC(C)(C)C1CCCC1[1][4]

InChI: InChI=1S/C9H18/c1-9(2,3)8-6-4-5-7-8/h8H,4-7H2,1-3H3[1][2]

InChIKey: BFWVYBVSRYIDHI-UHFFFAOYSA-N[1][4]

Physicochemical Properties
The physical and chemical properties of tert-Butylcyclopentane are summarized in the table

below. The data is compiled from various chemical databases and literature sources.

Property Value Source(s)

Molecular Weight 126.24 g/mol [1][4]

Density 0.814 g/cm³ [2]

0.775 g/mL [4]

Boiling Point 142.9 °C at 760 mmHg [2]

172 °C [4]

Melting Point -96 °C [4]

Flash Point 27.6 °C [2]

Vapor Pressure 6.86 mmHg at 25°C [2]

Refractive Index 1.445 [2]

Kovats Retention Index Standard non-polar: 912.6 [1]

Reactivity and Applications
As a saturated cycloalkane, tert-Butylcyclopentane is generally unreactive under standard

conditions. Its chemistry is dominated by the C-H and C-C single bonds, making it stable and

suitable as a non-polar solvent or a component in fuel mixtures. However, it can undergo

reactions such as combustion and free-radical halogenation under specific high-energy

conditions.
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While direct applications are limited, derivatives of tert-Butylcyclopentane are of interest in

synthetic chemistry. For instance, functionalized tert-butylcyclopentane structures are used

as intermediates in the synthesis of more complex molecules, including pharmaceuticals and

specialty chemicals.[5]

Experimental Protocols: Synthesis of Derivatives
A detailed experimental protocol for the direct synthesis of tert-Butylcyclopentane is not

readily available in the cited literature. However, a synthetic pathway for tert-
butylcyclopentane-fused 1,3-oxazines and 1,3-thiazines, starting from a tert-
butylcyclopentane derivative, has been described.[5] The methodology highlights the

chemical transformations possible from this structural motif.

Methodology for the Synthesis of tert-Butylcyclopentane-fused Heterocycles[5]

Azetidinone Formation: The synthesis begins with the stereospecific addition of

Chlorosulphonyl isocyanate (CSI) to 4-tert-butylcyclopentene to furnish an azetidinone

intermediate.[5]

Ring Opening and Reduction: The azetidinone is then transformed via ring-opening

esterification, followed by reduction with Lithium aluminum hydride (LAH), to yield 2-hydroxy-

methyl-4-tert-butyl-1-cyclopentylamine.[5]

N-Methylation: The corresponding N-methyl-aminoalcohol is prepared from the amino ester

intermediate using ethyl chloroformate, followed by another LAH reduction.[5]

Heterocyclic Ring Closure: Various ring-closure methods are then employed to synthesize a

range of tert-butyl-cyclopentane-fused 1,3-oxazines and 1,3-thiazines.[5]

Structural Analysis: The structures of the final compounds are confirmed using IR, 1H-NMR,

13C-NMR, DEPT, and DNOE spectroscopic measurements.[5]

Visualizations
The following diagram illustrates the synthetic workflow for the preparation of tert-
butylcyclopentane-fused heterocycles as described in the literature.[5]
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Synthetic workflow for tert-butylcyclopentane derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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